2-(4-methoxyphenoxy)-N-(4-{3-[4-(methylsulfanyl)phenyl]acryloyl}phenyl)acetamide

• Molecular Formula: C25H23NO4S
• Molecular Weight: 433.5 g/mol
• IUPAC Name: 2-(4-methoxyphenoxy)-N-[4-[(E)-3-(4-methylsulfanylphenyl)prop-2-enoyl]phenyl]acetamide
• InChI: InChI=1S/C25H23NO4S/c1-29-21-10-12-22(13-11-21)30-17-25(28)26-20-8-6-19(7-9-20)24(27)16-5-18-3-14-23(31-2)15-4-18/h3-16H,17H2,1-2H3,(H,26,28)/b16-5+
• InChI Key: WKYOUHBZULHIMX-FZSIALSZSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)OCC(=O)NC2=CC=C(C=C2)C(=O)/C=C/C3=CC=C(C=C3)SC
• SMILES: COC1=CC=C(C=C1)OCC(=O)NC2=CC=C(C=C2)C(=O)C=CC3=CC=C(C=C3)SC

Description

2-(4-methoxyphenoxy)-N-(4-{3-[4-(methylsulfanyl)phenyl]acryloyl}phenyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a specific method, and its mechanism of action has been studied to understand its biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 2-(4-methoxyphenoxy)-N-(4-{3-[4-(methylsulfanyl)phenyl]acryloyl}phenyl)acetamide involves the inhibition of specific enzymes and signaling pathways. In cancer cells, this compound inhibits the activity of the enzyme histone deacetylase, which is involved in the regulation of gene expression. This inhibition leads to the activation of tumor suppressor genes and the induction of apoptosis in cancer cells. In addition, this compound inhibits the activity of the NF-κB signaling pathway, which is involved in the regulation of inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively. In cancer cells, this compound induces cell cycle arrest and apoptosis. It also inhibits the migration and invasion of cancer cells. In addition, this compound reduces inflammation by inhibiting the production of pro-inflammatory cytokines. It has also been found to have antioxidant properties, which protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-methoxyphenoxy)-N-(4-{3-[4-(methylsulfanyl)phenyl]acryloyl}phenyl)acetamide in lab experiments include its ability to inhibit specific enzymes and signaling pathways, which allows for the study of specific biological processes. In addition, this compound has been shown to have potential applications in various fields, which makes it a versatile compound for research. The limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to understand its long-term effects.

Future Directions

There are several future directions for the study of 2-(4-methoxyphenoxy)-N-(4-{3-[4-(methylsulfanyl)phenyl]acryloyl}phenyl)acetamide. In the field of medicine, further studies are needed to understand the potential applications of this compound in the treatment of cancer and inflammation. In addition, studies are needed to understand the long-term effects of this compound on cells and tissues. In the field of materials science, further studies are needed to understand the potential applications of this compound in the development of organic semiconductors. Overall, the study of this compound has the potential to lead to the development of new therapies and materials.

Synthesis Methods

The synthesis of 2-(4-methoxyphenoxy)-N-(4-{3-[4-(methylsulfanyl)phenyl]acryloyl}phenyl)acetamide involves a series of steps. Firstly, 4-methoxyphenol is reacted with 4-bromoanisole to form 2-(4-methoxyphenoxy)anisole. This intermediate compound is then reacted with 4-(methylsulfanyl)benzaldehyde to form 2-(4-methoxyphenoxy)-N-(4-(methylsulfanyl)benzylidene)aniline. Finally, this compound is reacted with acetic anhydride to form this compound.

Scientific Research Applications

2-(4-methoxyphenoxy)-N-(4-{3-[4-(methylsulfanyl)phenyl]acryloyl}phenyl)acetamide has been studied for its potential applications in various fields. In the field of medicine, this compound has been studied for its anticancer properties. It has been found to inhibit the growth of cancer cells and induce apoptosis in cancer cells. In addition, this compound has been studied for its potential use as an anti-inflammatory agent. It has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In the field of materials science, this compound has been studied for its potential use in the development of organic semiconductors.